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Compound of Interest

Compound Name: N-nitroso-furosemide

CAS No.: 2708280-93-5

Cat. No.: B13425972

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the detection and quantification of the N-
nitroso-furosemide impurity in pharmaceutical products. The methodologies outlined are

based on current regulatory expectations and established analytical techniques.

Introduction
Furosemide is a potent diuretic used in the treatment of edema and hypertension.[1][2] As a

secondary amine, furosemide has the potential to form N-nitroso-furosemide, a nitrosamine

drug substance-related impurity (NDSRI).[1][2] Nitrosamine impurities are a class of

compounds that are considered probable human carcinogens, making their control in

pharmaceutical products a critical issue for patient safety.[3][4][5] Regulatory bodies, including

the U.S. Food and Drug Administration (FDA), require manufacturers to assess and mitigate

the risk of nitrosamine impurities in their products.[4][6][7]

This application note details a sensitive and specific liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the analysis of N-nitroso-furosemide.
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Quantitative Data Summary
The following table summarizes key quantitative parameters for the analysis of N-nitroso-
furosemide.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Formation Pathway of N-nitroso-furosemide
N-nitroso-furosemide is formed from the reaction of furosemide, a secondary amine, with a

nitrosating agent. This reaction typically occurs under acidic conditions where nitrite salts can

form nitrous acid. The secondary amine moiety of the furosemide molecule acts as a

nucleophile, attacking the nitrosonium ion generated from the nitrosating agent.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Sample & Standard Preparation

LC-MS/MS Analysis

Data Processing

Weigh Sample/
Standard

Dissolve in
Methanol/Water

Vortex
(10-15 min)

Centrifuge
(14,000 rpm, 5°C)

Filter (0.22 µm)

Inject into
LC-MS/MS

Chromatographic
Separation

MS/MS Detection
(MRM Mode)

Peak Integration

Quantification vs.
Standard Curve

Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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